5-bromo-7-methyl-1-(3-phenoxypropyl)-1H-indole-2,3-dione

• IUPAC Name: 5-bromo-7-methyl-1-(3-phenoxypropyl)indole-2,3-dione
• InChI: InChI=1S/C18H16BrNO3/c1-12-10-13(19)11-15-16(12)20(18(22)17(15)21)8-5-9-23-14-6-3-2-4-7-14/h2-4,6-7,10-11H,5,8-9H2,1H3
• InChI Key: SIXAYYTWOMUDMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N(C(=O)C2=O)CCCOC3=CC=CC=C3)Br
• Molecular Formula: C18H16BrNO3
• Molecular Weight: 374.2 g/mol

Description

5-bromo-7-methyl-1-(3-phenoxypropyl)-1H-indole-2,3-dione is a synthetic compound with potential applications in scientific research. It is a member of the indole family of organic compounds, which are known to possess a wide range of biological activities.

Scientific Research Applications

Chemical Reactions and Synthesis

A study explored the reaction of a structurally similar compound, (Z)-5-bromo-3-(1-methylpyrrolidin-2-ylidene)-3H-indole, with pentane-2,4-dione, leading to the formation of complex compounds. This research provides insights into the chemical behavior and potential applications of bromo-indole derivatives in synthetic chemistry (Aghazadeh et al., 2011).

Antimicrobial Applications

Compounds structurally related to 5-bromo-7-methyl-1-(3-phenoxypropyl)-1H-indole-2,3-dione have been synthesized and tested for antimicrobial activity. For instance, a series of 2-(2-ethoxyindol-3-ylidene)-1-arylethanones and 2-(5-bromo-2-ethoxyindol-3-ylidene)-1-arylethanones were found to exhibit high antimicrobial activity against bacterial and fungal strains, hinting at the potential of bromo-indole derivatives in developing new antimicrobial agents (Ashok et al., 2015).

Bromophenol Derivatives from Marine Sources

Bromophenol derivatives, structurally similar to 5-bromo-7-methyl-1-(3-phenoxypropyl)-1H-indole-2,3-dione, have been isolated from marine sources like red algae. These compounds are studied for their unique structures and potential applications in various fields, including pharmaceuticals (Ma et al., 2007).